Cas no 75071-98-6 (2-Chloro-5-methoxy-4-methoxycarbonylbenzoic acid)

• Product Name: 2-Chloro-5-methoxy-4-methoxycarbonylbenzoic acid
• CAS No: 75071-98-6
• MF: C₁₀H₉ClO₅
• MW: 244.628462553024
• CID: 2674360
• Update Time: 2023-08-07

2-Chloro-5-methoxy-4-methoxycarbonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxyterephthalic acid hydrogen 1-methyl ester
• 2-Chloro-5-methoxy-4-methoxycarbonylbenzoic acid

• Inchi： 1S/C10H9ClO5/c1-15-8-4-5(9(12)13)7(11)3-6(8)10(14)16-2/h3-4H,1-2H3,(H,12,13)
• InChI Key： OLMQISLUSGXVHK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(C=C1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Topological Polar Surface Area: 72.8